Cas no 42798-67-4 (Thiazole,2-[4-(phenylmethyl)phenoxy]-)

• Product Name: Thiazole,2-[4-(phenylmethyl)phenoxy]-
• CAS No: 42798-67-4
• MF: C₁₆H₁₃NOS
• MW: 267.345522642136
• CID: 332891
• PubChem ID: 3016384
• Update Time: 2025-04-19

Thiazole,2-[4-(phenylmethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylphenoxy)-1,3-thiazole
• 2-(p-benzylphenoxy)thiazole
• Thiazole,2-[4-(phenylmethyl)phenoxy]-
• NS00059660
• EINECS 255-947-4
• 42798-67-4
• DTXSID00195485

• Inchi： 1S/C16H13NOS/c1-2-4-13(5-3-1)12-14-6-8-15(9-7-14)18-16-17-10-11-19-16/h1-11H,12H2
• InChI Key： OCLSTJCLYYWKQA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.07178521g/mol
• Monoisotopic Mass: 267.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 50.4Ų